Cas no 136663-41-7 (7-Benzoxazolemethanol, 2-phenyl-)

• Product Name: 7-Benzoxazolemethanol, 2-phenyl-
• CAS No: 136663-41-7
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 1242032
• PubChem ID: 19939919
• Update Time: 2025-04-20

7-Benzoxazolemethanol, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 7-Benzoxazolemethanol, 2-phenyl-
• SCHEMBL5123782
• 136663-41-7
• [(2-phenyl)-benzoxazol-7-yl]methanol
• 7-Hydroxymethyl-2-phenyl-benzoxazole
• DTXSID501306626
• 2-Phenyl-7-benzoxazolemethanol
• DSPCZTYMRZJTJZ-UHFFFAOYSA-N

• Inchi： 1S/C14H11NO2/c16-9-11-7-4-8-12-13(11)17-14(15-12)10-5-2-1-3-6-10/h1-8,16H,9H2
• InChI Key： DSPCZTYMRZJTJZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC2=CC=CC(CO)=C12

Computed Properties

• Exact Mass: 225.07903
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26